molecular formula C10H11NO5 B8365973 3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester

3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester

Cat. No.: B8365973
M. Wt: 225.20 g/mol
InChI Key: KVKUJHHLLURNKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO5

Molecular Weight

225.20 g/mol

IUPAC Name

methyl 3-methoxy-2-methyl-6-nitrobenzoate

InChI

InChI=1S/C10H11NO5/c1-6-8(15-2)5-4-7(11(13)14)9(6)10(12)16-3/h4-5H,1-3H3

InChI Key

KVKUJHHLLURNKO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1C(=O)OC)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-Methoxy-2-methyl-6-nitro-benzoic acid in 45 mL of methanol, Cs2CO3 (7.8 g, 24 mmol) is added and stirred at the room temperature for 1 hour. The solution is concentrated under reduced pressure then the resulting yellow solid is suspended in 45 ml of DMF. Iodomethane (1.5 ml 24 mol) is added at 0° C. and stirred at the room temperature for 21 hours. Water is added to the solution and the precipitates are collected and washed by water to give 3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester (4.0 g) as orange solid in 81% yields. 1H-NMR (400 MHz, δ, ppm) CDCl3: 2.2 (s, 3H), 3.93 (s, 3H), 3.98 (s, 3H), 6.91 (d, 1H), 8.11 (d, 1H).
Name
3-Methoxy-2-methyl-6-nitro-benzoic acid
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0 (± 1) mol
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reactant
Reaction Step One
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Cs2CO3
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7.8 g
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reactant
Reaction Step One
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45 mL
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solvent
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
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reactant
Reaction Step Three

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